![molecular formula C16H19ClN2O2 B2435435 2-Naphthalen-1-yloxy-1-piperazin-1-ylethanone;hydrochloride CAS No. 1219200-89-1](/img/structure/B2435435.png)
2-Naphthalen-1-yloxy-1-piperazin-1-ylethanone;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Naphthalen-1-yloxy-1-piperazin-1-ylethanone;hydrochloride is a useful research compound. Its molecular formula is C16H19ClN2O2 and its molecular weight is 306.79. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticonvulsant Activity
2-Naphthalen-1-yloxy-1-piperazin-1-ylethanone hydrochloride has been studied for its potential anticonvulsant properties. Research has shown that certain derivatives of this compound exhibit significant anticonvulsant activity, suggesting their utility in treating seizures. For instance, compounds synthesized from 1-(2-naphthyl)-2-bromoethanone showed a marked delay in the onset of convulsion and prolonged survival time in an in vivo model, comparable to phenobarbital (Ghareb et al., 2017).
Anti-Bladder Cancer Effects
A study identified a human metabolite of naftopidil, closely related to 2-Naphthalen-1-yloxy-1-piperazin-1-ylethanone hydrochloride, as a novel anti-bladder cancer drug. This compound exhibited selective toxicities against normal and cancer cells, showing potential as an effective treatment for bladder cancer (Shimizu et al., 2019).
Anticancer Evaluation
Compounds derived from 2-Naphthalen-1-yloxy-1-piperazin-1-ylethanone hydrochloride have also been evaluated for their anticancer properties. Synthesized compounds, such as those involving naphthalene-1-ylmethyl or naphthalene-2-yloxymethyl benzimidazole derivatives, showed promising results in inhibiting the growth of cancer cells (Salahuddin et al., 2014).
Neurotrophic Activity
Research indicates that certain derivatives of 2-Naphthalen-1-yloxy-1-piperazin-1-ylethanone hydrochloride, like B-355252, can enhance nerve growth factor's ability to stimulate neurite outgrowths, suggesting potential use in neurotrophic therapies (Williams et al., 2010).
Mechanism of Action
Target of Action
The primary target of 2-Naphthalen-1-yloxy-1-piperazin-1-ylethanone;hydrochloride is the Transient receptor potential melastatin 4 (TRPM4) . TRPM4 is a potential target for cancer and other human diseases .
Mode of Action
The compound interacts with its target, TRPM4, by inhibiting its function . This inhibition is aimed at improving cellular potency .
Result of Action
The compound has shown promising antiproliferative activity against prostate cancer cell lines . It also suppressed colony formation and the expression of androgen receptor (AR) protein in prostate cancer cells . Furthermore, it can concentration-dependently induce cell apoptosis in prostate cancer cells .
Properties
IUPAC Name |
2-naphthalen-1-yloxy-1-piperazin-1-ylethanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2.ClH/c19-16(18-10-8-17-9-11-18)12-20-15-7-3-5-13-4-1-2-6-14(13)15;/h1-7,17H,8-12H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YATNOEJLHDNMBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C(=O)COC2=CC=CC3=CC=CC=C32.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.79 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.